Cas no 2229358-23-8 (O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine)

O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine is a specialized organic compound featuring a pyridine core substituted with bromo and chloro groups, further functionalized with a cyclopropylmethyl-hydroxylamine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both halogen and hydroxylamine groups allows for selective modifications, enabling applications in cross-coupling reactions and heterocyclic derivatization. Its cyclopropyl ring enhances steric and electronic properties, potentially improving stability and binding affinity in target molecules. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, offering versatility in scaffold diversification. Proper handling under controlled conditions is recommended due to its reactive functional groups.
O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine structure
2229358-23-8 structure
Product Name:O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine
CAS No:2229358-23-8
MF:C9H10BrClN2O
MW:277.545500278473
CID:6365084
PubChem ID:165796415
Update Time:2025-05-22

O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine
    • O-{[1-(5-bromo-2-chloropyridin-4-yl)cyclopropyl]methyl}hydroxylamine
    • 2229358-23-8
    • EN300-1908831
    • Inchi: 1S/C9H10BrClN2O/c10-7-4-13-8(11)3-6(7)9(1-2-9)5-14-12/h3-4H,1-2,5,12H2
    • InChI Key: JKWFFTNUSMPTEF-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=CC=1C1(CON)CC1)Cl

Computed Properties

  • Exact Mass: 275.96650g/mol
  • Monoisotopic Mass: 275.96650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.1Ų

O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine Pricemore >>

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Additional information on O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Guide to O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-23-8)

O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethyl-hydroxylamine structure, is widely studied for its potential applications in drug discovery and crop protection. Its molecular formula and structural complexity make it a valuable intermediate in synthesizing novel bioactive molecules.

The compound's 5-bromo-2-chloropyridin-4-yl moiety plays a crucial role in its reactivity and binding affinity, making it a key candidate for medicinal chemistry applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents. Given the rising global demand for new therapeutic solutions, O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine is increasingly being explored in preclinical studies.

One of the most searched questions about this compound is: "What are the synthetic routes for O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine?" The synthesis typically involves multi-step reactions, starting from commercially available halogenated pyridine derivatives. Advanced techniques like palladium-catalyzed cross-coupling and cyclopropanation are often employed to achieve high yields and purity. Researchers also focus on optimizing these processes for scalability, given the compound's growing industrial relevance.

Another trending topic is the stability and storage conditions of CAS No. 2229358-23-8. Proper handling is essential to maintain its integrity, and it is generally recommended to store the compound in a cool, dry environment under inert conditions. Analytical methods such as HPLC and NMR spectroscopy are commonly used to verify its purity and structural conformation.

In the context of green chemistry, scientists are investigating eco-friendly synthetic approaches for O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine. This aligns with the broader industry shift toward sustainable practices. Questions like "How can the environmental impact of synthesizing this compound be minimized?" are frequently explored in recent publications.

The market for fine chemicals and pharmaceutical intermediates is expanding rapidly, and CAS No. 2229358-23-8 is no exception. Its applications extend to bioconjugation and proteomics research, where it serves as a versatile linker or modifying agent. With the rise of AI-driven drug discovery, computational tools are being used to predict new applications for this compound, further driving its demand.

For researchers and industry professionals, understanding the regulatory landscape surrounding O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine is critical. While it is not classified as a hazardous material, compliance with regional chemical regulations ensures safe and legal usage. Analytical certificates and safety data sheets (SDS) are essential documents for procurement and handling.

In summary, O-{1-(5-bromo-2-chloropyridin-4-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229358-23-8) is a compound of high scientific and industrial interest. Its unique structure, synthetic versatility, and broad applicability make it a focal point in modern chemistry. As research progresses, new insights into its potential will likely emerge, solidifying its role in advancing life sciences and material innovation.

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